Cas no 88193-04-8 (7H-Dibenzo[c,g]carbazole,5,9-dimethyl-)

7H-Dibenzo[c,g]carbazole,5,9-dimethyl- structure
88193-04-8 structure
Product Name:7H-Dibenzo[c,g]carbazole,5,9-dimethyl-
CAS No:88193-04-8
MF:C22H17N
MW:295.377085447311
CID:723484
PubChem ID:55786
Update Time:2025-04-19

7H-Dibenzo[c,g]carbazole,5,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Dibenzo[c,g]carbazole,5,9-dimethyl-
    • 5,9-dimethyldibenzo(c,g)carbazole
    • CCRIS 1743
    • W2J8YN2J2X
    • 7H-DIBENZO(c,g)CARBAZOLE, 5,9-DIMETHYL-
    • 5,9-Dimethyl-7H-dibenzo[c,g]carbazole
    • 88193-04-8
    • DTXSID60236883
    • SCHEMBL8002244
    • 5,9-Dimethyl-7H-dibenzo(c,g)carbazole
    • UNII-W2J8YN2J2X
    • Inchi: 1S/C22H17N/c1-13-11-19-21(17-9-5-3-7-15(13)17)22-18-10-6-4-8-16(18)14(2)12-20(22)23-19/h3-12,23H,1-2H3
    • InChI Key: FZLYSKBNPHIISI-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C3C=CC=CC=3C=2C2C3C=CC=CC=3C(C)=CC1=2

Computed Properties

  • Exact Mass: 295.136
  • Monoisotopic Mass: 295.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8A^2
  • XLogP3: 6.6

Experimental Properties

  • Density: 1.247
  • Boiling Point: 561.2°C at 760 mmHg
  • Flash Point: 251.1°C
  • Refractive Index: 1.805
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